Cas no 57878-27-0 (Methanone, (2,4-dimethyl-1,3-phenylene)bis[phenyl-)
57878-27-0 structure
Product Name:Methanone, (2,4-dimethyl-1,3-phenylene)bis[phenyl-
CAS No:57878-27-0
MF:C22H18O2
MW:314.377126216888
CID:343891
PubChem ID:12233897
Update Time:2025-04-19
Methanone, (2,4-dimethyl-1,3-phenylene)bis[phenyl- Chemical and Physical Properties
Names and Identifiers
-
- (3-benzoyl-2,4-dimethylphenyl)-phenylmethanone
- Methanone, (2,4-dimethyl-1,3-phenylene)bis[phenyl-
- 57878-27-0
- DTXSID90481642
-
- Inchi: 1S/C22H18O2/c1-15-13-14-19(21(23)17-9-5-3-6-10-17)16(2)20(15)22(24)18-11-7-4-8-12-18/h3-14H,1-2H3
- InChI Key: IOTJWKDFCBSKES-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1)C1C(C)=CC=C(C(C2C=CC=CC=2)=O)C=1C
Computed Properties
- Exact Mass: 314.13074
- Monoisotopic Mass: 314.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 443
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
Methanone, (2,4-dimethyl-1,3-phenylene)bis[phenyl- Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
57878-27-0 (Methanone, (2,4-dimethyl-1,3-phenylene)bis[phenyl-) Related Products
- 954-16-5(2,4,6-Trimethylbenzophenone)
- 89-74-7(2',4'-Dimethylacetophenone)
- 3029-32-1(6,13-Pentacenequinone)
- 84-65-1(Anthraquinone)
- 1667-01-2(1-(2,4,6-trimethylphenyl)ethan-1-one)
- 577-16-2(2'-Methylacetophenone)
- 84-51-5(2-Ethylanthraquinone)
- 131-58-8(2-Methylbenzophenone)
- 90-44-8(Anthrone)
- 84-54-8(2-Methylanthraquinone)
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent